N-(5-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-diethoxybenzamide

• IUPAC Name: N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,4-diethoxybenzamide
• InChI: InChI=1S/C22H23ClN4O4S2/c1-3-30-17-10-9-14(11-18(17)31-4-2)20(29)25-21-26-27-22(33-21)32-13-19(28)24-12-15-7-5-6-8-16(15)23/h5-11H,3-4,12-13H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: KJDHYPFSIMPMGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NCC3=CC=CC=C3Cl)OCC
• Molecular Formula: C22H23ClN4O4S2
• Molecular Weight: 507.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide and thiadiazole rings, as well as the ethoxy group. The benzamide and thiadiazole rings would likely contribute to the compound’s aromaticity, while the ethoxy group would likely make the compound more polar.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. The presence of the benzamide and thiadiazole rings would likely make the compound relatively stable and aromatic. The ethoxy group would likely make the compound more polar and could influence its solubility.

Scientific Research Applications

Suzuki–Miyaura Coupling Applications

• . SM coupling is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. It involves the combination of chemically differentiated fragments under mild conditions, making it a versatile tool in organic synthesis.

Future Directions

The study of benzamide and thiadiazole derivatives is a very active area of research, due to their wide range of biological activities. Future research could involve the synthesis and testing of similar compounds to explore their potential as therapeutic agents.